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Compound of Interest

Compound Name: BMS-1166 hydrochloride

Cat. No.: B8086991 Get Quote

Introduction

BMS-1166 hydrochloride is a potent and selective small-molecule inhibitor of the programmed

cell death 1/programmed death-ligand 1 (PD-1/PD-L1) protein-protein interaction.[1][2][3] It

functions as an immune checkpoint inhibitor by inducing the dimerization of PD-L1 and

blocking its interaction with the PD-1 receptor, which helps to restore T-cell activation and

enhance anti-tumor immune responses.[1][4] Proper preparation and storage of BMS-1166
hydrochloride stock solutions are critical for ensuring experimental reproducibility and

accuracy in cancer immunology research. These application notes provide a detailed protocol

for the preparation, handling, and storage of BMS-1166 hydrochloride stock solutions for in

vitro research applications.

Physicochemical Properties
A summary of the key physicochemical properties of BMS-1166 hydrochloride is presented

below. This information is essential for accurate stock solution preparation and experimental

design.
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Property Value References

Formal Name

(4R)-1-[[5-chloro-2-[(3-

cyanophenyl)methoxy]-4-[[3-

(2,3-dihydro-1,4-benzodioxin-

6-yl)-2-

methylphenyl]methoxy]phenyl]

methyl]-4-hydroxy-D-proline,

monohydrochloride

[3]

Molecular Formula C₃₆H₃₃ClN₂O₇ • HCl [3]

Molecular Weight 677.57 g/mol [5]

CAS Number 2113650-05-6 [3][5]

Appearance White to off-white solid powder [6]

Purity ≥98% [3][7]

Solubility

Soluble in DMSO (e.g., 100

mg/mL or 125 mg/mL)[2][8],

Insoluble in water[2]

IC₅₀
1.4 nM for PD-1/PD-L1

interaction
[1][3][8]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM stock solution of BMS-1166
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

BMS-1166 hydrochloride powder

Anhydrous or fresh, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Calibrated pipettes and sterile, filter-equipped tips
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Analytical balance

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

Handle BMS-1166 hydrochloride powder in a chemical fume hood or a ventilated enclosure

to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling

the compound.

Procedure:

Equilibration: Allow the vial of BMS-1166 hydrochloride powder to reach room temperature

before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of BMS-1166 hydrochloride powder using

an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

6.78 mg of the compound.

Calculation:

Desired Volume (L) x Desired Molarity (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 677.57 g/mol = 0.00678 g = 6.78 mg

Dissolution: Add the appropriate volume of fresh, high-purity DMSO to the weighed powder.

For the example above, add 1 mL of DMSO.

Note: Hygroscopic or moisture-absorbing DMSO can significantly reduce the solubility of

the compound; always use newly opened or anhydrous DMSO.[2][8]
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Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, gentle warming or brief sonication in an ultrasonic bath can be used to

facilitate the process.[8] Visually inspect the solution against a light source to ensure there

are no visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed

amber vials.[1][8]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

preparation date.

Storage and Stability
Proper storage is crucial for maintaining the integrity and activity of the BMS-1166
hydrochloride stock solution.

Long-term Storage: Store aliquots at -80°C for up to 1-2 years.[1][2]

Short-term Storage: For frequent use, aliquots can be stored at -20°C for up to 1 month.[2][8]

Powder Form: The solid powder can be stored at -20°C for up to 3 years.[8]

Before use, thaw a single aliquot at room temperature and mix gently before further dilution into

aqueous media for your experiments. Avoid storing diluted aqueous solutions for extended

periods.

Mechanism of Action Visualization
BMS-1166 hydrochloride inhibits the PD-1/PD-L1 immune checkpoint pathway. This pathway

is a key regulator of T-cell activation. The following diagram illustrates how BMS-1166 blocks

this interaction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/BMS-1166.html
https://www.medchemexpress.com/bms-1166-hydrochloride.html
https://www.medchemexpress.com/BMS-1166.html
https://www.benchchem.com/product/b8086991?utm_src=pdf-body
https://www.benchchem.com/product/b8086991?utm_src=pdf-body
https://www.medchemexpress.com/bms-1166-hydrochloride.html
https://www.selleckchem.com/products/bms-1166.html
https://www.selleckchem.com/products/bms-1166.html
https://www.medchemexpress.com/BMS-1166.html
https://www.medchemexpress.com/BMS-1166.html
https://www.benchchem.com/product/b8086991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antigen Presenting Cell (APC)

T-Cell

PD-L1

T-Cell Inhibition
(Exhaustion)

MHC

T-Cell Activation

PD-1

Inhibitory Signal

TCR

Antigen
Recognition

BMS-1166
Hydrochloride

Blocks
Interaction

Click to download full resolution via product page

Caption: PD-1/PD-L1 signaling pathway and inhibition by BMS-1166.

Experimental Workflow
The diagram below outlines the logical workflow for preparing and using the BMS-1166
hydrochloride stock solution in a typical cell-based assay.
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Stock Solution Preparation

Experimental Use
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Caption: Workflow for BMS-1166 hydrochloride stock preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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